Cas no 2229620-01-1 (O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine
• CAS No: 2229620-01-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5801812
• PubChem ID: 165973340
• Update Time: 2025-05-26

O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine
• O-({1-[4-(propan-2-yl)cyclohexyl]cyclopropyl}methyl)hydroxylamine
• 2229620-01-1
• EN300-1746797

• Inchi： 1S/C13H25NO/c1-10(2)11-3-5-12(6-4-11)13(7-8-13)9-15-14/h10-12H,3-9,14H2,1-2H3
• InChI Key： NYEXPSMMVPAROS-UHFFFAOYSA-N
• SMILES： O(CC1(CC1)C1CCC(C(C)C)CC1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine

Professional Introduction to Compound with CAS No. 2229620-01-1 and Product Name: O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine

O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine, a compound with the CAS number 2229620-01-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a complex arrangement of cyclohexyl and cyclopropyl rings, combined with a hydroxylamine functional group, which contributes to its distinctive chemical behavior.

The synthesis of O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine involves intricate organic reactions that require precise control over reaction conditions. The presence of multiple stereocenters in the molecule necessitates careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to streamline the synthesis process, making it more efficient and scalable. This has opened up new possibilities for exploring the pharmacological properties of this compound.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The unique combination of structural features suggests that it may exhibit a wide range of biological activities. Preliminary studies have indicated that O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine possesses promising properties that could make it useful in treating various diseases. For instance, its hydroxylamine moiety is known to be involved in redox reactions, which are crucial for many biological processes.

Recent research has focused on understanding the mechanism of action of this compound. Studies have shown that it can interact with specific enzymes and receptors, leading to modulatory effects on cellular pathways. These interactions are being investigated for their potential therapeutic benefits. The cyclohexyl and cyclopropyl rings contribute to the compound's ability to bind tightly to target molecules, enhancing its efficacy. This binding affinity has been confirmed through various spectroscopic techniques and computational modeling.

The pharmacokinetic properties of O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine are also of great interest. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects. Additionally, studies have shown that it has a reasonable half-life, allowing for prolonged therapeutic action.

In vitro studies have provided valuable insights into the biological activity of this compound. It has been found to exhibit inhibitory effects on certain enzymes and receptors associated with inflammation and oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Further research is needed to fully elucidate its mechanisms of action and to identify any potential side effects.

The development of new synthetic routes has been a key focus for researchers working with O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine. Advances in catalytic methods have allowed for more efficient and sustainable synthesis processes. These improvements not only reduce costs but also minimize environmental impact. The use of green chemistry principles has become increasingly important in pharmaceutical research, and this compound serves as an excellent example of how these principles can be applied.

Future directions for research on this compound include exploring its potential in combination therapies. By pairing it with other drugs that target different pathways, researchers hope to achieve synergistic effects that could enhance treatment outcomes. Additionally, studies are being conducted to investigate its role in preclinical models to further validate its therapeutic potential before human trials can begin.

The regulatory landscape for new pharmaceutical compounds like O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxylamine is stringent but well-defined. Researchers must navigate through various stages of clinical trials to demonstrate safety and efficacy before the compound can be approved for medical use. The data generated from these studies will be crucial for regulatory agencies to make informed decisions about its approval.

In conclusion, O-({1-4-(propan-2-yl)cyclohexylcyclopropyl}methyl)hydroxyllamine (CAS No. 2229620-01) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too does the potential for it to contribute to the treatment of various diseases.